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Compound of Interest

Compound Name: H-Glu(OBzl)-OBzl.HCl

Cat. No.: B1295619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the analytical data and

methodologies associated with the quality control of H-Glu(OBzl)-OBzl HCl (L-Glutamic acid

dibenzyl ester hydrochloride), a critical reagent in peptide synthesis. The data presented is a

representative summary compiled from various suppliers and standard analytical practices.

Physicochemical Properties
H-Glu(OBzl)-OBzl HCl is a protected form of L-glutamic acid, widely used as a building block in

the synthesis of peptides.[1][2] The benzyl ester groups protect the α- and γ-carboxyl

functionalities, enabling selective peptide bond formation.[1][2]

Property Representative Value Source

CAS Number 4561-10-8 [3]

Molecular Formula C₁₉H₂₂ClNO₄ [1]

Molecular Weight 363.84 g/mol [1][4]

Appearance White to off-white solid [4]

Purity ≥97% [1]

Storage
Room temperature, dry, sealed

storage, away from moisture.
[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1295619?utm_src=pdf-interest
https://www.myskinrecipes.com/shop/en/protected-amino-acids/121210--h-gluobzl-obzlhcl.html
https://www.evitachem.com/product/evt-1729276
https://www.myskinrecipes.com/shop/en/protected-amino-acids/121210--h-gluobzl-obzlhcl.html
https://www.evitachem.com/product/evt-1729276
https://www.peptide.com/product/h-gluobzl-obzl-hcl-4561-10-8/
https://www.myskinrecipes.com/shop/en/protected-amino-acids/121210--h-gluobzl-obzlhcl.html
https://www.myskinrecipes.com/shop/en/protected-amino-acids/121210--h-gluobzl-obzlhcl.html
https://www.medchemexpress.com/h-glu-obzl-obzl-hcl.html?locale=de-DE
https://www.medchemexpress.com/h-glu-obzl-obzl-hcl.html?locale=de-DE
https://www.myskinrecipes.com/shop/en/protected-amino-acids/121210--h-gluobzl-obzlhcl.html
https://www.myskinrecipes.com/shop/en/protected-amino-acids/121210--h-gluobzl-obzlhcl.html
https://www.medchemexpress.com/h-glu-obzl-obzl-hcl.html?locale=de-DE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Data Summary
The following table summarizes the typical quantitative data found on a Certificate of Analysis

for H-Glu(OBzl)-OBzl HCl. These specifications ensure the material's identity, purity, and

suitability for research and development.

Analytical Test Specification Method

Purity (HPLC) ≥97.0%
High-Performance Liquid

Chromatography

Identity (¹H NMR) Consistent with structure
Nuclear Magnetic Resonance

Spectroscopy

Specific Rotation ([α]ᴅ) Lot-specific value Polarimetry

Elemental Analysis
Conforms to theoretical values

(C, H, N)
Combustion Analysis

Appearance White to off-white solid Visual Inspection

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is used to determine the purity of the compound by separating it from any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of Solvent A (Water with 0.1% Trifluoroacetic Acid) and Solvent B

(Acetonitrile with 0.1% Trifluoroacetic Acid).

Gradient Program:
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0-5 min: 95% A, 5% B

5-25 min: Linear gradient to 5% A, 95% B

25-30 min: Hold at 5% A, 95% B

30-35 min: Return to 95% A, 5% B

Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm.

Sample Preparation: Dissolve a known concentration of the sample (e.g., 1 mg/mL) in a

suitable solvent like DMSO or the initial mobile phase composition.[4]

Analysis: The purity is calculated by dividing the area of the main peak by the total area of all

peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation
¹H NMR spectroscopy is employed to confirm the chemical structure of the molecule.

Instrumentation: A 300 MHz or higher NMR spectrometer.

Solvent: Deuterated solvent such as DMSO-d₆ or CDCl₃.

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of the

deuterated solvent.

Procedure: Acquire the ¹H NMR spectrum. The resulting chemical shifts, integrations, and

coupling patterns must be consistent with the known structure of H-Glu(OBzl)-OBzl HCl.[5]

Polarimetry for Specific Rotation Measurement
Specific rotation is a measure of the optical activity of a chiral compound and confirms its

stereochemical integrity.
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Instrumentation: A polarimeter with a sodium lamp (D-line, 589 nm).[6]

Sample Preparation: Prepare a solution of the sample at a precise concentration (c, in g/mL)

in a specified solvent (e.g., Methanol or Acetic Acid).[7]

Procedure:

Calibrate the polarimeter with the pure solvent.

Fill a sample tube of a known path length (l, in decimeters) with the sample solution.[6]

Measure the observed optical rotation (α) at a specified temperature (T).

Calculation: The specific rotation [α] is calculated using the formula: [α]TD = α / (l * c).

Visualizations
Experimental Workflows
The following diagrams illustrate the logical flow of the key analytical procedures.
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Caption: Workflow for HPLC Purity Analysis.
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Caption: Workflow for NMR Structural Confirmation.

Application in Peptide Synthesis
H-Glu(OBzl)-OBzl HCl serves as a foundational component in both solution-phase and solid-

phase peptide synthesis (SPPS).[1][2] Its protected carboxyl groups prevent unwanted side

reactions during the coupling of amino acids in the growing peptide chain. The hydrochloride

salt form enhances the compound's stability and handling characteristics.[2] The benzyl

protecting groups are advantageous as they are stable under the basic conditions used for

Fmoc-deprotection in SPPS but can be removed under different conditions, such as catalytic

hydrogenation, providing an orthogonal protection strategy.[2]
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Solid-Phase Peptide Synthesis (SPPS)
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Caption: Role of H-Glu(OBzl)-OBzl HCl in Peptide Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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